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Compound of Interest

Compound Name:
Tributyl(2-cyclopropylethynyl)-

stannane

CAS No.: 254108-69-5

Cat. No.: B6317158

Get Quote

Executive Summary
Cyclopropyl stannanes represent a unique intersection of organometallic stability and high-

energy structural motifs. Unlike their acyclic alkyl counterparts, cyclopropyl stannanes exhibit

reactivity profiles closer to vinyl or aryl stannanes due to the high s-character (approx. 32%) of

the cyclopropyl carbon-carbon bonds. This guide analyzes the evolution of these reagents from

early stoichiometric curiosities to precision tools in modern drug discovery, specifically for

installing the cyclopropyl bioisostere—a critical motif for enhancing metabolic stability and

potency in varying clinical candidates.

Historical Genesis & Structural Fundamentals
The Seyferth Era (1960s-1970s)
The genesis of cyclopropyl stannane chemistry is rooted in the study of group 14 metal

carbenoids. In the late 1960s and early 1970s, Dietmar Seyferth and colleagues at MIT

pioneered the generation of halomethyl-metal compounds.
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The Breakthrough: Early syntheses involved the addition of dihalocarbenes (generated from

phenyl(trihalomethyl)mercury) to vinyl stannanes.

Significance: These early experiments established that the C-Sn bond could survive the

harsh conditions of carbene generation, although the resulting gem-dihalocyclopropyl

stannanes were initially seen as mechanistic probes rather than synthetic reagents.

The Walsh Orbital Effect
To understand why cyclopropyl stannanes are effective cross-coupling partners, one must look

at their electronic structure.

Hybridization: The external C-H and C-Sn bonds of a cyclopropane ring possess significant

sp² character (approx. 32% s-character), while the internal ring bonds are sp⁵-like (high p-

character).

Reactivity Consequence: This allows cyclopropyl stannanes to undergo transmetallation in

Stille couplings at rates comparable to vinyl stannanes, significantly faster than standard sp³

alkyl stannanes.

Synthetic Methodologies: From Stoichiometry to
Catalysis
The preparation of cyclopropyl stannanes has evolved into three distinct, high-fidelity

workflows.

Workflow A: Transition-Metal Catalyzed
Hydrostannylation
Developed extensively by Vladimir Gevorgyan, this method is the gold standard for

enantioselective synthesis.

Mechanism: Rhodium-catalyzed addition of tributyltin hydride across a cyclopropene double

bond.

Key Insight: Unlike Pd-catalyzed hydrostannylation which often leads to ring opening, Rh(I)

catalysts preserve the strained ring.
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Workflow B: The Simmons-Smith Approach
Championed by André Charette, this route builds the ring on top of a pre-existing vinyl

stannane.

Reagent:

(Furukawa modification).

Stereocontrol: If the vinyl stannane possesses a proximal directing group (e.g., an allylic

alcohol), the cyclopropanation is highly diastereoselective.

Workflow C: Anionic Capture (Tin-Lithium Exchange)
The most direct method for simple analogs.

Protocol: Lithiation of a cyclopropyl bromide followed by quenching with

.

Caveat: Requires cryogenic conditions (-78 °C) to prevent the cyclopropyl lithium from

opening to an allyl anion.

Key Mechanism
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Figure 1: The three primary retrosynthetic disconnections for accessing cyclopropyl stannane

reagents.
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Reactivity Profile & Experimental Protocols
The Stille Cross-Coupling
The primary utility of cyclopropyl stannanes is the palladium-catalyzed transfer of the

cyclopropyl group to aryl or vinyl halides.

Stereochemical Outcome: Unlike simple alkyl stannanes which often couple with inversion (via

an

-type transmetallation), cyclopropyl stannanes typically couple with retention of configuration.
This is attributed to the rigid nature of the ring preventing the backside attack required for
inversion, forcing a concerted front-side transmetallation.

Optimized Protocol (General):

Catalyst:

(5-10 mol%) or

with

.

Solvent: Toluene or Dioxane (reflux).

Additives:

(2.0 equiv) is often crucial. The "Fluoride Effect" activates the tin species by forming a
hypervalent stannate (

), which is more nucleophilic toward the Pd(II) center.

Modern Breakthrough: 1-Fluorocyclopropyl Stannanes
(2024)
A significant recent advancement (Audet et al., 2024) allows for the direct installation of the 1-

fluorocyclopropyl group—a potent bioisostere for the ethyl group but with blocked metabolic

oxidation sites.
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Key Protocol: 1-Fluorocyclopropyl Stannane Coupling

Reagents: 1-Fluorocyclopropyl tributylstannane (Bench stable).[1]

Catalyst System:

(10 mol%),

(10 mol%).

Activator:

(2.0 equiv).

Conditions: DMF, 80 °C, 16 h.

Note: The addition of CuI suggests a "Copper effect," likely facilitating a Sn

Cu

Pd double transmetallation, which is often faster than direct Sn

Pd.

Data Summary: Coupling Efficiency
Electrophile
Type

Catalyst
System

Additive Yield (%) Stereochem Ref

Aryl Bromide None 65-80 Retention [1]

Aryl Triflate LiCl 70-85 Retention [2]

Vinyl Iodide CuI 80-95 Retention [3]

Heteroaryl Cl CsF 50-70 Retention [4]

Mechanism of Action (Transmetallation)[1][2]
The transmetallation step is the rate-determining event.[2][3] For cyclopropyl stannanes, the

mechanism diverges from standard alkyl stannanes.
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Transmetallation Specifics
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Figure 2: The catalytic cycle emphasizing the retention of stereochemistry during the

transmetallation of cyclopropyl stannanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6317158/docs#history-and-development-of-
cyclopropyl-stannane-reagents-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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